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Compound of Interest

Compound Name: Palmatrubin

Cat. No.: B100322 Get Quote

Palmatrubin: A Technical Overview
For the attention of: Researchers, scientists, and drug development professionals.

This document provides a concise summary of the available physicochemical properties of

Palmatrubin. Despite a comprehensive search for in-depth technical data, it is important to

note that publicly available information regarding the biological activity, experimental protocols,

and specific signaling pathways of Palmatrubin is limited at this time. The scientific literature is

more robust for the related compound, Palmatine.

Physicochemical Data
The fundamental physicochemical properties of Palmatrubin are summarized below. This

information is crucial for the identification and quantification of the compound in experimental

settings.

Property Value

CAS Number 16176-68-4

Molecular Weight 338.4 g/mol

Molecular Formula C₂₀H₂₀NO₄⁺

Biological Activity and Mechanism of Action
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Detailed studies elucidating the specific biological activities and mechanisms of action for

Palmatrubin are not extensively available in the current body of scientific literature. While

research into the broader class of protoberberine alkaloids, such as palmatine and berberine, is

widespread, Palmatrubin itself remains a less-characterized molecule. Comparative studies

that could provide insights into its potential pharmacological profile relative to similar

compounds are also scarce. One study noted that while berberine significantly inhibited the cell

cycle of all rhabdomyosarcoma (RMS) cells tested, palmatine only suppressed the growth of

one specific cell line, suggesting that small structural differences can lead to significant

variations in activity.[1]

Experimental Protocols and Signaling Pathways
Due to the limited research on Palmatrubin, detailed experimental protocols for its study and

validated signaling pathways through which it may exert biological effects have not been

published. Therefore, the creation of diagrams for experimental workflows or signaling

cascades as requested is not feasible with the currently available data.

Further research is required to fully characterize the pharmacological and biological profile of

Palmatrubin. Investigators are encouraged to explore this compound to potentially uncover

novel therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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